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Compound of Interest

Compound Name:
3-Bromo-5-chloro-2-

hydrazinylpyridine

CAS No.: 1289113-27-4

Cat. No.: B2362134

Get Quote

Executive Summary: The Risk Profile
3-Bromo-5-chloro-2-hydrazinylpyridine is a high-value heterocyclic building block used

primarily in the synthesis of pyrazolopyridines and other bicyclic scaffolds for drug discovery. Its

utility, however, is counterbalanced by a dual-hazard profile: the acute reactivity of the

hydrazine moiety and the toxicological potency of halogenated heteroaromatics.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a mechanistic

understanding of handling, storage, and emergency response. Treat this compound as a

potential mutagen, a severe skin sensitizer, and a thermal instability hazard.

Module 1: Physicochemical Identity & Structure
CAS Number: 1289113-27-4 Molecular Formula: C₅H₅BrClN₃ Molecular Weight: 222.47 g/mol
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Property Specification Operational Implication

Physical State Solid (Powder/Crystalline)
Dust inhalation risk; requires

local exhaust ventilation (LEV).

Color Off-white to pale yellow

Darkening indicates

oxidation/decomposition

(formation of azo/diazo

species).

Melting Point >140°C (Decomposes)

CRITICAL: Do not heat near

melting point without blast

shielding; potential for rapid

gas evolution (

).

Solubility DMSO, DMF, MeOH

Lipophilic nature facilitates skin

absorption; use chemically

resistant gloves.

Storage -20°C, Inert Gas
Autocatalytic decomposition

occurs at RT in air.

Module 2: Hazard Architecture (The "Why")
Standard GHS classifications list "Irritant" and "Harmful," but for a research chemist, the

mechanistic hazards are more specific:

The Hydrazine Moiety ( )
Genotoxicity: Hydrazine derivatives are structural alerts for mutagenicity. They can alkylate

DNA or generate Reactive Oxygen Species (ROS) via metabolic activation.

Sensitization: Capable of causing severe allergic contact dermatitis.[2] Once sensitized, a

researcher may react to trace levels of any hydrazine derivative.

Instability: The N-N bond is weak. In the presence of oxidizers (even atmospheric
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over time) or transition metals (Fe, Cu), it can degrade to release Nitrogen gas (

), leading to pressure buildup in sealed vials.

Halogenated Pyridine Core[3][4]
The 3-Bromo and 5-Chloro substituents increase the compound's lipophilicity (

), enhancing dermal penetration compared to non-halogenated analogs.

Eye Damage: The basicity of the hydrazine combined with the electron-deficient ring creates

a corrosive potential for mucous membranes.

Module 3: Operational Control & Handling Protocols
A. Engineering Controls[3][5][6][7]

Primary: Class II Biological Safety Cabinet or Chemical Fume Hood with face velocity >100

fpm.

Secondary: All weighing must occur within a hood or a powder containment enclosure. Never

weigh on an open bench.

B. Personal Protective Equipment (PPE) Matrix
Eyes: Chemical Splash Goggles (ANSI Z87.1). Face shield required if working with >5g

quantities.

Respiratory: If dust generation is uncontrolled, use a P100/N100 particulate respirator.

Hands (The Critical Barrier):

Standard: Double-gloving with Nitrile (minimum 5 mil outer, 4 mil inner).

High Risk (Solutions/Spills): Silver Shield® (Laminate) or Butyl Rubber. Hydrazines can

permeate nitrile rapidly in solution.

C. Reaction Safety (The "Self-Validating" System)
When using this intermediate in synthesis (e.g., cyclization to pyrazoles):
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Venting: Always ensure reaction vessels are vented to a scrubber or inert line.

evolution is a byproduct of many hydrazine transformations.

Temperature: Ramp heating slowly. Avoid oil baths >150°C. Use heating blocks with external

temperature probes to prevent thermal runaway.

Module 4: Stability & Reactivity Logic
The following diagram illustrates the decomposition pathways and incompatibility logic for 3-
Bromo-5-chloro-2-hydrazinylpyridine.
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Figure 1: Stability logic indicating critical incompatibility pathways leading to thermal runaway or

pressurization.

Module 5: Emergency Response & Decontamination
Spill Management Protocol
Do NOT use standard paper towels for large spills. Hydrazines can ignite cellulose upon drying

if concentrated.

Isolate: Evacuate the immediate area (10-meter radius).
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PPE Up: Don Butyl gloves and respiratory protection.[2]

Neutralization (The "Kill" Step):

Option A (Preferred): Use a commercial hydrazine neutralizer (often based on alpha-keto

acids).

Option B (Standard): Dilute 5% Calcium Hypochlorite (Bleach) solution.

Warning: This reaction is exothermic and generates gas. Add bleach slowly to the spill,

not the reverse.

Cleanup: Absorb with vermiculite or sand. Dispose of as hazardous chemical waste (P-listed

equivalent protocol recommended).

First Aid Decision Tree

Exposure Incident Identify Route

Skin Contact

Eye Contact

Inhalation

1. Drench 15 mins
2. Discard Leather/Clothing
3. Apply PEG 400 (if avail)

1. Irrigate 15 mins
2. Lift Eyelids

3. Ophthalmologist Consult

1. Fresh Air
2. Oxygen (if trained)

3. Monitor for Pulmonary Edema

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 2: Immediate response workflow for exposure incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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